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Compound of Interest

Compound Name: Eupatolitin

Cat. No.: B1235507

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eupatolitin is a naturally occurring O-methylated flavonol, a class of flavonoids known for their
diverse biological activities. As a polyketide, it is found in various plant species. This technical
guide provides an in-depth overview of the chemical structure and physicochemical properties
of eupatolitin, presenting key data in a structured format to support research and development
efforts in pharmacology and medicinal chemistry.

Chemical Structure

Eupatolitin is chemically defined as a tetrahydroxyflavone with methoxy groups at positions 6
and 7.[1] Its systematic name is 2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxychromen-
4-one.[2]

Below is a summary of its key structural identifiers:
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Identifier

Value

IUPAC Name

2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-

dimethoxychromen-4-one[2]

Molecular Formula C17H140¢[2]
COC1=C(C(=C2C(=C1)OC(=C(C2=0)0)C3=CC

SMILES
(=C(C=C3)0)0)0)0C
INChl=1S/C17H1408/c1-23-11-6-10-

InChl 12(14(21)17(11)24-2)13(20)15(22)16(25-10)7-3-
4-8(18)9(19)5-7/h3-6,18-19,21-22H,1-2H3

InChlKey WYKWHSPRHPZRCR-UHFFFAQOYSA-N

CAS Number 29536-44-5[2]

Physicochemical Properties

A comprehensive summary of the known physicochemical properties of eupatolitin is

presented in the table below. These properties are crucial for understanding its behavior in

biological systems and for formulation development.
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Property Value Source
Molecular Weight 346.3 g/mol PubChem
Appearance Yellow crystalline solid Guidechem[1]

Not explicitly found, inferred
] ] from a related document with a
Melting Point 285-287 °C ] o
likely typo. Further verification

is recommended.

Boiling Point Data not available

- 4.7 mg/mL in Methanol (with
Solubility o ) MedchemExpress
sonication and warming)

Density 1.592 g/mL Wikipedia[2]

pKa (Predicted) 6.13+£0.40 Guidechem[1]

Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical properties of
eupatolitin are not readily available in a single source. However, standard methodologies for
flavonoids can be applied.

Determination of Melting Point

A standard capillary melting point apparatus can be used. A small amount of the crystalline
eupatolitin is packed into a capillary tube and heated at a controlled rate. The temperature
range over which the substance melts is recorded.

Determination of Solubility

The solubility of eupatolitin can be determined by adding a known excess of the compound to
a specific volume of a solvent (e.g., methanol, water, DMSO). The suspension is stirred at a
constant temperature for a set period to ensure equilibrium is reached. The saturated solution
is then filtered, and the concentration of eupatolitin in the filtrate is determined using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.
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Extraction and Isolation

Eupatolitin can be extracted from plant materials using methods such as maceration or reflux
extraction with organic solvents like methanol or ethanol. The crude extract is then subjected to
various chromatographic techniques for purification, including column chromatography over
silica gel or Sephadex, followed by preparative HPLC to yield pure eupatolitin.

Signaling Pathways

While specific studies detailing the signaling pathways directly modulated by eupatolitin are
limited, research on structurally similar flavonoids, such as eupatilin and eupafolin, provides
valuable insights into its potential biological activities. It is important to note that these are
distinct molecules, and further research is needed to confirm these effects for eupatolitin.

Potential Anti-Cancer Effects: PISK/Akt and MAPK
Pathways

Studies on the related compound eupatilin have shown that it may inhibit the proliferation of
colon cancer cells by targeting the PI3K/Akt and MAPK signaling pathways. Eupatilin has been
observed to inhibit the phosphorylation of Akt and its downstream targets, while activating
components of the MAPK pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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